Cas no 1027929-81-2 (7-Fluoro-8-nitroquinazolin-4(3H)-one)

• Product Name: 7-Fluoro-8-nitroquinazolin-4(3H)-one
• CAS No: 1027929-81-2
• MF: C₈H₄FN₃O₃
• MW: 209.134064674377
• MDL: MFCD20486567
• CID: 824118
• PubChem ID: 135547016
• Update Time: 2025-10-28

7-Fluoro-8-nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-8-nitroquinazolin-4-ol
• 7-fluoro-8-nitro-1H-quinazolin-4-one
• 7-Fluoro-8-nitroquinazolin-4(3H)-one
• AK601314
• 7-FLUORO-8-NITRO-3H-QUINAZOLIN-4-ONE
• CRB92981
• 7-fluoro-8-nitro-3,4-dihydroquinazolin-4-one
• CS-0160500
• C71117
• DS-19699
• 1027929-81-2
• DB-350751
• AKOS030632901

• MDL： MFCD20486567
• Inchi： 1S/C8H4FN3O3/c9-5-2-1-4-6(7(5)12(14)15)10-3-11-8(4)13/h1-3H,(H,10,11,13)
• InChI Key： CJBKDJKOXRYRRV-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(NC=NC=2C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.02366916g/mol
• Monoisotopic Mass: 209.02366916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 393.8±52.0°C at 760 mmHg

7-Fluoro-8-nitroquinazolin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 7-Fluoro-8-nitroquinazolin-4(3H)-one

Introduction to 7-Fluoro-8-nitroquinazolin-4(3H)-one (CAS No. 1027929-81-2)

7-Fluoro-8-nitroquinazolin-4(3H)-one, also known by its CAS number CAS No. 1027929-81-2, is a highly studied compound in the field of organic chemistry and pharmacology. This compound belongs to the quinazolinone class, which has gained significant attention due to its potential applications in drug discovery and development. The structure of 7-fluoro-8-nitroquinazolin is characterized by a quinazoline ring system with a fluorine atom at position 7 and a nitro group at position 8, along with a ketone group at position 4. These functional groups contribute to its unique chemical properties and biological activity.

The synthesis of 7-fluoro-8-nitroquinazolin involves a series of well-defined chemical reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable for potential industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry, providing insights into its molecular geometry and stability.

7-fluoro-8-nitroquinazolin has demonstrated significant biological activity in various in vitro and in vivo studies. It has been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer properties. For instance, recent research has highlighted its ability to inhibit key enzymes involved in inflammation pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of CAS No. 1027929-81-2 have also been investigated in detail. Research indicates that the compound has moderate bioavailability and exhibits favorable pharmacokinetic profiles, which are essential for its potential use as an orally administered drug. Furthermore, preliminary toxicological studies suggest that it has a low toxicity profile at therapeutic doses, which is a critical factor for drug development.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of 7-fluoro-8-nitroquinazolin. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors, which are implicated in numerous pathological conditions. These findings have provided valuable insights into its mechanism of action and have guided further experimental studies.

In conclusion, 7-fluoro-8-nitroquinazolin (CAS No. 1027929-81-2) is a versatile compound with immense potential in the field of medicinal chemistry. Its unique chemical structure, coupled with its promising biological activity and favorable pharmacokinetic properties, makes it an attractive candidate for drug development. As research continues to uncover new insights into its mechanisms and applications, this compound is expected to play a significant role in advancing therapeutic interventions for various diseases.